Cas no 61172-38-1 (9-Phenanthrenol, 1-(3,5-dimethylphenyl)-)
61172-38-1 structure
Product Name:9-Phenanthrenol, 1-(3,5-dimethylphenyl)-
CAS No:61172-38-1
MF:C22H18O
MW:298.377726078033
CID:489707
PubChem ID:71398673
Update Time:2025-04-19
9-Phenanthrenol, 1-(3,5-dimethylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 9-Phenanthrenol, 1-(3,5-dimethylphenyl)-
- 1-(3,5-dimethylphenyl)phenanthren-9-ol
- DTXSID00820083
- 61172-38-1
-
- Inchi: 1S/C22H18O/c1-14-10-15(2)12-16(11-14)17-8-5-9-19-18-6-3-4-7-20(18)22(23)13-21(17)19/h3-13,23H,1-2H3
- InChI Key: UDXMIIOEFDASMN-UHFFFAOYSA-N
- SMILES: OC1C=C2C(=CC=CC2=C2C=CC=CC2=1)C1C=C(C)C=C(C)C=1
Computed Properties
- Exact Mass: 298.13584
- Monoisotopic Mass: 298.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 23
- Rotatable Bond Count: 1
- Complexity: 395
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.4
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
9-Phenanthrenol, 1-(3,5-dimethylphenyl)- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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